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Compound of Interest

Compound Name: AG-494

Cat. No.: B1664428 Get Quote

For laboratory personnel engaged in research and development, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe working environment and

maintaining regulatory compliance. This document provides detailed procedural guidance for

the safe disposal of AG-494, a tyrosine kinase inhibitor. Adherence to these protocols is critical

for minimizing environmental impact and protecting the health and safety of laboratory staff.

AG-494 Safety and Hazard Data
A comprehensive understanding of the intrinsic properties and hazards of AG-494 is the

foundation of its safe handling and disposal. The following table summarizes key quantitative

data derived from safety data sheets (SDS).
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Parameter Value

GHS Hazard Codes

H302: Harmful if swallowedH400: Very toxic to

aquatic lifeH410: Very toxic to aquatic life with

long lasting effects[1]

GHS Precautionary Codes
P264, P270, P273, P301 + P312, P330, P391,

P501[1]

Storage Temperature Powder: -20°CIn solvent: -80°C[1]

Chemical Stability
Stable under recommended storage

conditions[1]

Incompatible Materials
Strong acids/alkalis, strong oxidizing/reducing

agents[1]

Experimental Protocols for Proper Disposal
While specific experimental protocols for the chemical neutralization of AG-494 are not publicly

available, the following step-by-step procedures, based on established safety guidelines for

hazardous chemical waste, must be followed. The primary and recommended method of

disposal is through a licensed and approved waste disposal contractor.

Step 1: Personal Protective Equipment (PPE)

Before handling AG-494 for disposal, ensure that appropriate personal protective equipment is

worn. This includes, but is not limited to:

Safety goggles with side-shields

Chemical-resistant gloves (e.g., nitrile)

Impervious laboratory coat or clothing

A suitable respirator if handling the powder outside of a ventilated enclosure[1]

Step 2: Waste Segregation and Collection
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Solid Waste:

Collect unadulterated AG-494 powder and any materials grossly contaminated with the

solid (e.g., weighing boats, contaminated filter paper) in a designated, sealed, and clearly

labeled hazardous waste container.

The container must be compatible with the chemical and properly labeled with the

chemical name ("AG-494" or "Tyrphostin AG 494"), the appropriate hazard pictograms

(e.g., harmful, environmental hazard), and the date of accumulation.

Liquid Waste:

Solutions containing AG-494 should be collected in a separate, sealed, and leak-proof

hazardous waste container.

Do not mix AG-494 solutions with other incompatible waste streams, particularly strong

acids, bases, or oxidizing/reducing agents, to prevent hazardous reactions[1].

Label the liquid waste container with the chemical name, concentration, and relevant

hazard warnings.

Contaminated Labware and PPE:

"Empty" containers of AG-494 must be treated as hazardous waste and disposed of in the

solid chemical waste stream[1].

Disposable labware (e.g., pipette tips, microfuge tubes) that has come into contact with

AG-494 should be collected in the solid hazardous waste container.

Contaminated gloves, bench paper, and other disposable PPE should also be disposed of

as solid hazardous waste.

Step 3: Storage Pending Disposal

Store the sealed hazardous waste containers in a designated, well-ventilated, and secure

area, away from general laboratory traffic.

Ensure the storage area is cool and away from sources of ignition[1].
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Maintain an inventory of the waste generated.

Step 4: Final Disposal

The final disposal of AG-494 waste must be conducted through an approved and licensed

hazardous waste disposal company[1].

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the waste.

Provide the waste disposal contractor with a complete and accurate description of the waste,

including the Safety Data Sheet for AG-494.

Logical Workflow for AG-494 Disposal
The following diagram illustrates the decision-making process and logical flow for the proper

disposal of AG-494.
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Caption: Logical workflow for the safe disposal of AG-494.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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